Cas no 18776-20-0 (3-oxatricyclo[3.2.1.02,4]octane-6-carbonitrile)

3-Oxatricyclo[3.2.1.02,4]octane-6-carbonitrile is a structurally unique bicyclic compound featuring a bridged oxa-tricyclic framework with a nitrile functional group at the 6-position. Its rigid, strained ring system makes it a valuable intermediate in organic synthesis, particularly for constructing complex heterocycles and pharmacophores. The presence of both an ether linkage and a nitrile group enhances its reactivity, enabling diverse transformations such as nucleophilic additions or cyclizations. This compound is of interest in medicinal chemistry due to its potential as a scaffold for bioactive molecules, offering opportunities for further functionalization. Its high purity and stability under controlled conditions ensure reliable performance in research and industrial applications.

3-oxatricyclo[3.2.1.02,4]octane-6-carbonitrile structure

18776-20-0 structure

Product Name:3-oxatricyclo[3.2.1.02,4]octane-6-carbonitrile

CAS No:18776-20-0

MF:C₈H₉NO

MW:135.163161993027

MDL:MFCD24526320

CID:1379876

PubChem ID:243232

Update Time:2025-05-28

3-oxatricyclo[3.2.1.02,4]octane-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 3-oxatricyclo[3.2.1.02,4]octane-6-carbonitrile
- NSC52584
- AC1L6B3U
- AC1Q4RA1
- CTK4D9609
- AR-1F4765
- NSC-52584
- AG-K-89244
- NSC52584; AC1L6B3U; AC1Q4RA1; CTK4D9609; AR-1F4765; NSC-52584; AG-K-89244;
- 21154-35-8
- endo-5-cyano-exo-2,3-epoxybicyclo[2.2.1]heptane
- rac-(1R,2S,4R,5R,6R)-3-oxatricyclo[3.2.1.0,2,4]octane-6-carbonitrile
- 3-Oxatricyclo[3.2.1.0,2,4]octane-6-carbonitrile
- 18776-20-0
- DTXSID20287811
- SCHEMBL6883114
- EN300-295867
- MDL： MFCD24526320
- Inchi： 1S/C8H9NO/c9-3-5-1-4-2-6(5)8-7(4)10-8/h4-8H,1-2H2
- InChI Key： OVMGDBGKKIIJRU-UHFFFAOYSA-N
- SMILES： O1C2C3CC(C#N)C(C3)C12

Computed Properties

Exact Mass: 135.06847
Monoisotopic Mass: 135.068413911g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 5
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 36.3Å²

Experimental Properties

PSA: 36.32

3-oxatricyclo[3.2.1.02,4]octane-6-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-295867-1g	3-oxatricyclo[3.2.1.0,2,4]octane-6-carbonitrile	18776-20-0		1g	$928.0	2023-09-06
Enamine	EN300-295867-5g	3-oxatricyclo[3.2.1.0,2,4]octane-6-carbonitrile	18776-20-0		5g	$2692.0	2023-09-06
Enamine	EN300-295867-10g	3-oxatricyclo[3.2.1.0,2,4]octane-6-carbonitrile	18776-20-0		10g	$3992.0	2023-09-06
Ambeed	A1088103-1g	3-Oxatricyclo[3.2.1.0,2,4]octane-6-carbonitrile	18776-20-0	95%	1g	$670.0	2024-04-22
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01012287-1g	3-Oxatricyclo[3.2.1.0,2,4]octane-6-carbonitrile	18776-20-0	95%	1g	￥4599.0	2023-02-28
Enamine	EN300-295867-0.05g	3-oxatricyclo[3.2.1.0,2,4]octane-6-carbonitrile	18776-20-0	95.0%	0.05g	$780.0	2025-03-19
Enamine	EN300-295867-0.1g	3-oxatricyclo[3.2.1.0,2,4]octane-6-carbonitrile	18776-20-0	95.0%	0.1g	$817.0	2025-03-19
Enamine	EN300-295867-0.25g	3-oxatricyclo[3.2.1.0,2,4]octane-6-carbonitrile	18776-20-0	95.0%	0.25g	$855.0	2025-03-19
Enamine	EN300-295867-0.5g	3-oxatricyclo[3.2.1.0,2,4]octane-6-carbonitrile	18776-20-0	95.0%	0.5g	$891.0	2025-03-19
Enamine	EN300-295867-1.0g	3-oxatricyclo[3.2.1.0,2,4]octane-6-carbonitrile	18776-20-0	95.0%	1.0g	$928.0	2025-03-19